Cas no 1248142-05-3 (1-(2-Methoxyphenyl)propane-2-sulfonamide)
1-(2-Methoxyphenyl)propane-2-sulfonamide Chemical and Physical Properties
Names and Identifiers
-
- 1248142-05-3
- EN300-679649
- 1-(2-methoxyphenyl)propane-2-sulfonamide
- 1-(2-Methoxyphenyl)propane-2-sulfonamide
-
- Inchi: 1S/C10H15NO3S/c1-8(15(11,12)13)7-9-5-3-4-6-10(9)14-2/h3-6,8H,7H2,1-2H3,(H2,11,12,13)
- InChI Key: FJGFOOICDSNDNJ-UHFFFAOYSA-N
- SMILES: S(C(C)CC1C=CC=CC=1OC)(N)(=O)=O
Computed Properties
- Exact Mass: 229.07726451g/mol
- Monoisotopic Mass: 229.07726451g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 77.8Ų
1-(2-Methoxyphenyl)propane-2-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-679649-0.05g |
1-(2-methoxyphenyl)propane-2-sulfonamide |
1248142-05-3 | 0.05g |
$792.0 | 2023-03-11 | ||
| Enamine | EN300-679649-0.1g |
1-(2-methoxyphenyl)propane-2-sulfonamide |
1248142-05-3 | 0.1g |
$829.0 | 2023-03-11 | ||
| Enamine | EN300-679649-0.25g |
1-(2-methoxyphenyl)propane-2-sulfonamide |
1248142-05-3 | 0.25g |
$867.0 | 2023-03-11 | ||
| Enamine | EN300-679649-0.5g |
1-(2-methoxyphenyl)propane-2-sulfonamide |
1248142-05-3 | 0.5g |
$905.0 | 2023-03-11 | ||
| Enamine | EN300-679649-1.0g |
1-(2-methoxyphenyl)propane-2-sulfonamide |
1248142-05-3 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-679649-2.5g |
1-(2-methoxyphenyl)propane-2-sulfonamide |
1248142-05-3 | 2.5g |
$1848.0 | 2023-03-11 | ||
| Enamine | EN300-679649-5.0g |
1-(2-methoxyphenyl)propane-2-sulfonamide |
1248142-05-3 | 5.0g |
$2732.0 | 2023-03-11 | ||
| Enamine | EN300-679649-10.0g |
1-(2-methoxyphenyl)propane-2-sulfonamide |
1248142-05-3 | 10.0g |
$4052.0 | 2023-03-11 |
1-(2-Methoxyphenyl)propane-2-sulfonamide Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 1-(2-Methoxyphenyl)propane-2-sulfonamide
Research Brief on 1-(2-Methoxyphenyl)propane-2-sulfonamide (CAS: 1248142-05-3): Recent Advances and Applications
1-(2-Methoxyphenyl)propane-2-sulfonamide (CAS: 1248142-05-3) is a sulfonamide derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor interactions. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, positioning it as a candidate for further drug development.
The synthesis of 1-(2-Methoxyphenyl)propane-2-sulfonamide has been optimized to achieve high yields and purity, as reported in recent publications. Researchers have employed advanced techniques such as microwave-assisted synthesis and catalytic methods to enhance efficiency. The compound's structural elucidation has been confirmed through NMR spectroscopy and mass spectrometry, ensuring its chemical integrity for subsequent biological evaluations.
Pharmacological studies have revealed that 1-(2-Methoxyphenyl)propane-2-sulfonamide exhibits notable activity as an inhibitor of specific enzymes involved in inflammatory pathways. In vitro assays demonstrated its ability to suppress key pro-inflammatory cytokines, suggesting potential applications in treating inflammatory diseases. Additionally, its interaction with G-protein-coupled receptors (GPCRs) has been explored, highlighting its role in modulating cellular signaling pathways.
Recent preclinical investigations have further evaluated the compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties. These studies indicate favorable bioavailability and low toxicity, making it a viable candidate for further development. However, challenges such as metabolic stability and formulation optimization remain areas of active research.
In conclusion, 1-(2-Methoxyphenyl)propane-2-sulfonamide (CAS: 1248142-05-3) represents a promising scaffold for drug discovery, with demonstrated efficacy in modulating biological targets. Ongoing research aims to address current limitations and explore its therapeutic potential in diverse disease models. This brief underscores the compound's significance and encourages continued investigation to unlock its full pharmacological potential.
1248142-05-3 (1-(2-Methoxyphenyl)propane-2-sulfonamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)